Cas no 2171156-37-7 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid
• CAS No: 2171156-37-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5895588
• PubChem ID: 165820742
• Update Time: 2025-05-24

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]pentanoic acid
• EN300-1561493
• 2171156-37-7

• Inchi： 1S/C26H32N2O5/c1-4-9-22(24(30)31)28-23(29)14-26(2,3)16-27-25(32)33-15-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,21-22H,4,9,14-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t22-/m1/s1
• InChI Key： BYPZBXMEZISSFT-JOCHJYFZSA-N
• SMILES： O(C(NCC(C)(C)CC(N[C@@H](C(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid

Introduction to (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic Acid

The compound (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid, with the CAS number 2171156-37-7, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the second carbon, and a pentanoic acid moiety. The presence of these functional groups makes it a valuable compound in various applications, particularly in drug discovery and peptide synthesis.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amide bond during chemical reactions. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions. The chiral center at the second carbon ((2R)) adds another layer of complexity to this molecule, making it a potential candidate for enantioselective synthesis and stereochemistry studies.

Recent advancements in computational chemistry have enabled researchers to predict the physical and chemical properties of this compound with greater accuracy. For instance, molecular dynamics simulations have provided insights into the stability of the Fmoc group under various reaction conditions. These findings are particularly relevant for optimizing synthetic protocols and improving yields in large-scale production.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. Its structure suggests potential bioavailability and pharmacokinetic properties that could be advantageous in drug design. Furthermore, its ability to form stable amide bonds makes it a valuable building block in constructing larger biomolecules, such as peptides and proteins.

Despite its complexity, the synthesis of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid has been streamlined through advancements in stereochemical control and protecting group strategies. Researchers have employed various methodologies, including asymmetric catalysis and convergent synthesis, to achieve high enantiomeric excess and purity.

The integration of green chemistry principles has also been observed in the synthesis of this compound. Efforts to minimize waste and reduce environmental impact have led to the development of more sustainable synthetic routes. These developments align with global trends toward environmentally friendly chemical processes.

In conclusion, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid represents a cutting-edge molecule with diverse applications in modern chemistry. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.